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Compound of Interest

Compound Name: Decyl acrylate

Cat. No.: B1670160

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and
physical properties of decyl acrylate. The information is curated for researchers, scientists,
and professionals in drug development who require detailed data on this versatile monomer.
This guide includes a summary of its quantitative properties, detailed experimental protocols,
and visualizations of key processes.

Core Chemical and Physical Properties

Decyl acrylate, with the IUPAC name decyl prop-2-enoate, is an ester of acrylic acid and
decanol. It is a colorless liquid that is less dense than water and has poor solubility in water.[1]
It is recognized by the CAS Number 2156-96-9.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of decyl
acrylate, compiled from various sources.
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Property Value Source(s)
Molecular Formula C13H2402 [1112]
Molecular Weight 212.33 g/mol [3]
Density 0.8781 g/cm? at 20 °C [3]
Boiling Point 158 °C at 50 mmHg [3]
245 °C at 760 mmHg 3]

(estimated)

Melting Point <0°C [1]
Flash Point 129 °C [1]
Refractive Index 1.446 at 20 °C [3]
Solubility in Water Poor/Very Slightly Soluble [1]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of decyl acrylate are

crucial for its application in research and development.

Synthesis of Decyl Acrylate via Esterification

Decyl acrylate is commonly synthesized through the Fischer-Speier esterification of acrylic

acid with decanol, using an acid catalyst.

Materials:

Acrylic acid

Decanol

p-Toluenesulfonic acid (catalyst)

Hydroquinone (polymerization inhibitor)

Toluene (solvent, for azeotropic removal of water)
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e 5% Sodium hydroxide solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate (drying agent)
Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
decanol, acrylic acid (in slight molar excess), a catalytic amount of p-toluenesulfonic acid,
and a small quantity of hydroquinone.

o Add toluene to the flask to facilitate the azeotropic removal of water.

» Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

» Monitor the progress of the reaction by measuring the amount of water collected. The
reaction is considered complete when water is no longer being formed.

e Once the reaction is complete, cool the mixture to room temperature.

Purification of Decyl Acrylate

The crude decyl acrylate must be purified to remove unreacted starting materials, the catalyst,
and byproducts.

Procedure:
o Transfer the cooled reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with a 5% sodium hydroxide solution to neutralize the
acidic catalyst and any unreacted acrylic acid.

e Wash the organic layer with water and then with a saturated sodium chloride solution (brine)
to remove any remaining aqueous-soluble impurities.
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» Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or sodium
sulfate.

« Filter the mixture to remove the drying agent.

» Purify the crude decyl acrylate by vacuum distillation to obtain the final, pure product.[4]

Analytical Characterization

The purity and identity of the synthesized decyl acrylate can be confirmed using various
analytical techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the
purity of the sample and confirm its molecular weight.[5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR and 3C NMR): NMR provides
detailed information about the molecular structure of the compound, confirming the presence
of the decyl and acrylate moieties.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic
functional groups present in decyl acrylate, such as the ester carbonyl group (C=0) and the
vinyl group (C=C).[3]

Visualizations

The following diagrams illustrate key processes related to decyl acrylate.
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Synthesis and Purification Workflow for Decyl Acrylate.
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Free Radical Polymerization of Decyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

